5-Phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde

• Molecular Formula: C11H6F3NO2
• Molecular Weight: 241.17 g/mol
• IUPAC Name: 5-phenyl-4-(trifluoromethyl)-1,2-oxazole-3-carbaldehyde
• InChI: InChI=1S/C11H6F3NO2/c12-11(13,14)9-8(6-16)15-17-10(9)7-4-2-1-3-5-7/h1-6H
• InChI Key: YQSFRAMAGBAMKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NO2)C=O)C(F)(F)F

Description

5-Phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H6F3NO2 and its molecular weight is 241.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (5-phenyl-4-(trifluoromethyl)isoxazol-3-yl)methanol (step A, 1.79 g, 7.36 mmol) in dichloromethane (23 mL) at 0° C. was added Dess-Martin Periodinane (3.43 g, 8.10 mmol). The reaction mixture was stirred at 0° C. for 10 min. and then at room temperature for 30 min. An additional 1.0 g of the Dess-Martin Periodinane was added, and the reaction mixture was stirred for an additional 30 min. A 1:1 mixture of saturated aqueous sodium thiosulfate and saturated aqueous bicarbonate (50 mL) was added slowly. The organic layer was collected, and the aqueous layer was extracted with dichloromethane (50 mL). The combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduce pressure to give 5-phenyl-4-(trifluoromethyl)isoxazole-3-carbaldehyde (1.87 g, 7.75 mmol, quantitative yield) as a pale yellow oil. The compound had an HPLC ret. time=2.09 min. (condition A).